Cas no 956805-00-8 (3-(1H-pyrazol-1-yl)butan-2-amine)

• Product Name: 3-(1H-pyrazol-1-yl)butan-2-amine
• CAS No: 956805-00-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 4667580
• PubChem ID: 16641631
• Update Time: 2024-03-01

3-(1H-pyrazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)butan-2-amine
• 1H-Pyrazole-1-ethanamine, α,β-dimethyl-

• Inchi： 1S/C7H13N3/c1-6(8)7(2)10-5-3-4-9-10/h3-7H,8H2,1-2H3
• InChI Key： JUJSJFUYRXZKCK-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C(C)C(C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

3-(1H-pyrazol-1-yl)butan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles